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Compound of Interest

Compound Name: Vegfr-2-IN-10

Cat. No.: B14748304 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Vegfr-2-IN-10, a compound classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1] Adherence to these

guidelines is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Vegfr-2-IN-10 with appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All

handling should occur in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.[1][2] In case of contact with eyes or skin, rinse

thoroughly with large amounts of water and seek medical attention.[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Vegfr-2-IN-10 is to send it to an approved waste

disposal plant.[1] Do not dispose of this chemical in the regular trash or down the sewer

system.[3] The following steps outline the process for preparing Vegfr-2-IN-10 for collection by

a licensed hazardous waste disposal service.

Segregation of Waste:

Isolate Vegfr-2-IN-10 waste from other laboratory waste streams.
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Crucially, do not mix it with incompatible materials such as strong acids, strong alkalis, or

strong oxidizing/reducing agents.[1]

Keep solid and liquid waste forms of Vegfr-2-IN-10 in separate containers.[4]

Container Selection and Labeling:

Use only chemically compatible, leak-proof containers for waste accumulation.[3][4] The

containers must be in good condition, free from damage or deterioration, and have a

secure, tight-fitting lid.[3]

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "Vegfr-2-IN-10," and any associated hazard symbols (e.g., harmful, toxic to aquatic

life). If the exact composition is unknown, it must be labeled as "hazardous waste" until

identified.[5]

Accumulation in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[5][6]

The SAA must be equipped with secondary containment to prevent spills from reaching

the environment.[4][6]

Ensure the SAA is away from sinks or floor drains.[6]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to schedule a pickup for the Vegfr-2-IN-10 waste.

Follow all institutional and regulatory procedures for waste manifest documentation.

Experimental Protocols Cited
The disposal procedures outlined are based on established laboratory safety protocols and

information derived from the Safety Data Sheet (SDS) for VEGFR2-IN-1.[1] These general
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guidelines are consistent with regulations such as the Resource Conservation and Recovery

Act (RCRA) which governs hazardous waste management.[3]

Quantitative Data Summary
No specific quantitative data for the disposal of Vegfr-2-IN-10 was found in the provided search

results. For general laboratory chemical waste, regulations specify accumulation limits in

Satellite Accumulation Areas. For instance, a maximum of 55 gallons of hazardous waste or

one quart of acutely toxic chemical waste may be stored.[5]

Parameter Guideline

Maximum Hazardous Waste in SAA 55 gallons

Maximum Acutely Toxic Waste in SAA 1 quart (liquid) or 1 kilogram (solid)

Note: These are general guidelines for academic laboratories and may vary based on local

regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Vegfr-2-IN-10.
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Caption: Workflow for the proper disposal of Vegfr-2-IN-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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